Cas no 2229388-01-4 (6-methoxy-6-methylhept-1-yne)

• Product Name: 6-methoxy-6-methylhept-1-yne
• CAS No: 2229388-01-4
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 6098046
• PubChem ID: 91214187
• Update Time: 2025-06-14

6-methoxy-6-methylhept-1-yne Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-6-methylhept-1-yne
• EN300-1804461
• 2229388-01-4

• Inchi： 1S/C9H16O/c1-5-6-7-8-9(2,3)10-4/h1H,6-8H2,2-4H3
• InChI Key： FVYCMKROBYMXQO-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CCCC#C

Computed Properties

• Exact Mass: 140.120115130g/mol
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 9.2Ų

Additional information on 6-methoxy-6-methylhept-1-yne

Recent Advances in the Study of 2229388-01-4 and 6-Methoxy-6-methylhept-1-yne in Chemical Biology and Pharmaceutical Research

The chemical compound with the identifier 2229388-01-4 and the product name 6-methoxy-6-methylhept-1-yne have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential applications in drug discovery, synthesis methodologies, and biological activity profiling. This research brief aims to synthesize the latest findings related to these compounds, providing a comprehensive overview of their current scientific and industrial relevance.

Recent studies have highlighted the role of 6-methoxy-6-methylhept-1-yne as a versatile intermediate in organic synthesis. Its unique structural features, including the methoxy and alkyne functional groups, make it a valuable building block for the construction of complex molecules. Researchers have explored its utility in click chemistry reactions, where it serves as a precursor for the synthesis of triazole derivatives, which are known for their broad-spectrum biological activities. The compound's stability and reactivity under various conditions have been characterized, offering insights into its potential for scalable production.

In parallel, the compound identified as 2229388-01-4 has been the subject of pharmacological investigations. Preliminary in vitro studies suggest that this molecule exhibits promising activity against specific enzyme targets implicated in inflammatory and oncogenic pathways. Structural-activity relationship (SAR) studies are underway to optimize its efficacy and selectivity, with a focus on minimizing off-target effects. The compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), are also being evaluated to assess its suitability as a drug candidate.

One of the most notable advancements in this area is the development of novel synthetic routes for 6-methoxy-6-methylhept-1-yne, which have improved yield and purity. Catalytic methods employing transition metals, such as palladium and copper, have been successfully applied to facilitate the coupling reactions involving this compound. These methodological innovations not only enhance the efficiency of synthesis but also reduce the environmental impact by minimizing the use of hazardous reagents.

Furthermore, collaborative efforts between academic and industrial researchers have led to the discovery of new derivatives of 2229388-01-4 with enhanced biological properties. For instance, modifications to the core structure have resulted in compounds with improved binding affinity to target proteins, as demonstrated by X-ray crystallography and molecular docking studies. These findings pave the way for the development of next-generation therapeutics with potential applications in treating diseases such as cancer and autoimmune disorders.

In conclusion, the ongoing research on 2229388-01-4 and 6-methoxy-6-methylhept-1-yne underscores their importance in advancing chemical biology and pharmaceutical sciences. The integration of synthetic chemistry, structural biology, and pharmacological evaluation has provided a robust foundation for future investigations. As these studies progress, it is anticipated that these compounds will play a pivotal role in the discovery of innovative therapeutic agents and synthetic methodologies.